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Compound of Interest

Compound Name:
3-(Dimethylamino)propoxy

Benziodarone

Cat. No.: B585019 Get Quote

Technical Guide: 3-(Dimethylamino)propoxy
Benziodarone
CAS Number: 1346604-30-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Dimethylamino)propoxy
Benziodarone, a derivative of the well-characterized compound Benziodarone. Due to the

limited publicly available data on this specific derivative, this guide also includes in-depth

information on the parent compound, Benziodarone, to provide a relevant biological and

mechanistic context for researchers.

Core Compound Information
3-(Dimethylamino)propoxy Benziodarone is primarily documented as a chemical

intermediate and an analytical standard. Its structural relationship to Benziodarone suggests

potential for similar biological activities, though specific data is not yet available in the public

domain.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b585019?utm_src=pdf-interest
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/product/b585019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the known quantitative data for 3-(Dimethylamino)propoxy Benziodarone is

presented in Table 1.

Property Value

CAS Number 1346604-30-5

Molecular Formula C22H23I2NO3

Molecular Weight 603.23 g/mol

Synonyms Amiodarone Impurity 19

Known Applications
The primary documented application of 3-(Dimethylamino)propoxy Benziodarone is its use

as an internal standard in the high-performance liquid chromatography (HPLC) monitoring of

Amiodarone plasma levels[1]. The structural similarity and chemical stability of this compound

make it a suitable reference for the accurate quantification of Amiodarone and its metabolites in

biological samples.

Experimental Protocols
While specific experimental protocols for the synthesis or biological testing of 3-
(Dimethylamino)propoxy Benziodarone are not readily available, a representative HPLC

protocol for the analysis of Amiodarone, where this compound could be employed as an

internal standard, is described below.

Representative HPLC Method for Amiodarone
Quantification in Plasma
This protocol is a generalized representation based on established methods for Amiodarone

analysis.

Objective: To quantify the concentration of Amiodarone in plasma samples using HPLC with UV

detection, employing 3-(Dimethylamino)propoxy Benziodarone as an internal standard.

Materials:
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HPLC system with UV detector

C18 reverse-phase column

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate buffer

Amiodarone standard

3-(Dimethylamino)propoxy Benziodarone (Internal Standard - IS)

Drug-free plasma

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of Amiodarone in methanol.

Prepare a stock solution of 3-(Dimethylamino)propoxy Benziodarone (IS) in methanol.

Create a series of working standard solutions of Amiodarone by serial dilution of the stock

solution.

Sample Preparation:

Pipette a known volume of plasma sample, calibrator, or quality control sample into a

microcentrifuge tube.

Add a fixed amount of the IS solution to each tube.
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Add a precipitation agent (e.g., acetonitrile) to precipitate plasma proteins.

Vortex mix the tubes thoroughly.

Centrifuge the tubes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube for analysis.

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile, methanol, and ammonium acetate buffer. The

exact ratio should be optimized for best separation.

Flow Rate: Typically 1.0 - 1.5 mL/min.

Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection Wavelength: Set the UV detector to the wavelength of maximum absorbance for

Amiodarone (e.g., 242 nm).

Injection Volume: 20 µL.

Data Analysis:

Integrate the peak areas of Amiodarone and the IS.

Calculate the ratio of the peak area of Amiodarone to the peak area of the IS.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the Amiodarone standards.

Determine the concentration of Amiodarone in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Biological Context: The Parent Compound,
Benziodarone
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To provide a framework for potential research into 3-(Dimethylamino)propoxy Benziodarone,

this section details the well-established biological activity of its parent compound,

Benziodarone.

Benziodarone is a potent uricosuric agent that has been repurposed as a kinetic stabilizer of

transthyretin (TTR)[2][3][4][5]. TTR is a protein that can misfold and aggregate into amyloid

fibrils, leading to a group of diseases known as transthyretin amyloidosis[6].

Mechanism of Action: Transthyretin Stabilization
The currently understood mechanism of action of Benziodarone in preventing TTR amyloidosis

is through the kinetic stabilization of the native TTR tetramer. The process is as follows:

TTR Dissociation: The pathogenic cascade of TTR amyloidosis begins with the dissociation

of the stable, functional TTR tetramer into its constituent monomers[6].

Monomer Misfolding: These monomers are prone to misfolding, adopting a conformation that

is susceptible to aggregation[6].

Amyloid Fibril Formation: The misfolded monomers self-assemble into amyloid fibrils, which

deposit in various tissues and cause organ damage[6].

Benziodarone binds to the thyroxine-binding sites of the TTR tetramer, stabilizing its native

quaternary structure[3][6]. This stabilization significantly slows down the rate of tetramer

dissociation, thereby inhibiting the formation of amyloid fibrils[2][6]. X-ray crystallography

studies have revealed that the benzofuran ring of Benziodarone occupies the inner

hydrophobic pocket of the thyroxine-binding site, while the diiodophenyl group is located at the

entrance[3].

Signaling Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the mechanism of TTR amyloidogenesis and the inhibitory

action of Benziodarone, as well as a typical experimental workflow for screening TTR

stabilizers.
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Caption: Mechanism of TTR stabilization by Benziodarone.
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Caption: Experimental workflow for screening TTR stabilizers.
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Conclusion
3-(Dimethylamino)propoxy Benziodarone (CAS 1346604-30-5) is a compound with a

defined role as an internal standard for the analytical quantification of Amiodarone. While direct

biological data for this derivative is scarce, its structural similarity to Benziodarone provides a

strong rationale for investigating its potential as a transthyretin stabilizer. The detailed

mechanism of action and experimental approaches outlined for Benziodarone in this guide can

serve as a valuable resource for researchers and drug development professionals interested in

exploring the therapeutic potential of this and related compounds in the context of transthyretin

amyloidosis. Further research is warranted to elucidate the specific biological activities and

pharmacological profile of 3-(Dimethylamino)propoxy Benziodarone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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